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Compound of Interest

Compound Name:
2',4'-Dihydroxy-3',6'-

dimethoxychalcone

Cat. No.: B1631129 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate, essential

safety and logistical information for the handling and disposal of 2',4'-Dihydroxy-3',6'-
dimethoxychalcone (CAS No. 129724-43-2). Given the limited availability of a comprehensive

safety data sheet (SDS) for this specific compound, a cautious approach based on the

precautionary principle is advised, treating it as a potentially hazardous substance.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2',4'-Dihydroxy-3',6'-
dimethoxychalcone is presented below. This information is crucial for safe handling and

storage.
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Property Value

CAS Number 129724-43-2

Molecular Formula C₁₇H₁₆O₅

Molecular Weight 300.31 g/mol

Appearance Solid (assumed)

Boiling Point 556.0 ± 50.0 °C at 760 mmHg

Flash Point 207.2 °C

Density 1.279 g/cm³

Source: Information synthesized from publicly available chemical databases.

Hazard Identification and Precautionary Measures
While specific toxicity data for 2',4'-Dihydroxy-3',6'-dimethoxychalcone is not readily

available, chalcones as a class of compounds can exhibit biological activity and may pose

health risks.[1][2][3] Therefore, it is prudent to handle this compound with care to avoid

potential irritation, allergic reactions, or other unknown toxic effects.

Precautionary Statements:

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Do not ingest.

Use only in a well-ventilated area, preferably within a chemical fume hood.

Wash hands thoroughly after handling.

Operational Plan: Personal Protective Equipment
(PPE)
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A multi-layered approach to personal protection is essential to minimize exposure when

handling 2',4'-Dihydroxy-3',6'-dimethoxychalcone, particularly in its powdered form.

PPE Category Recommendation

Eye Protection

Chemical safety goggles or a face shield are

mandatory to protect against dust particles and

potential splashes.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) should be worn.[4] Inspect gloves for

integrity before each use.

Body Protection

A laboratory coat is required. For operations

with a higher risk of dust generation, disposable

coveralls are recommended.

Respiratory Protection

When handling the powder outside of a fume

hood or when dust is generated, a NIOSH-

approved respirator is recommended.[5]

Experimental Protocols: Safe Handling and Spill
Response
General Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within a certified chemical fume hood to contain any dust.[6]

Weighing: When weighing the solid compound, use an analytical balance within a fume hood

or a powder containment hood to prevent the dispersion of dust.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

avoid splashing.

Post-Handling: After handling, decontaminate the work surface and any equipment used.

Remove and dispose of PPE in the appropriate waste stream.
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Spill Response:

Evacuation: In the event of a significant spill, evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, gently cover the powder with an absorbent material to prevent

it from becoming airborne.

Cleanup: Wearing appropriate PPE, carefully sweep or scoop the spilled material into a

labeled, sealed container for hazardous waste disposal. Avoid creating dust.

Decontamination: Clean the spill area with a suitable solvent and then with soap and water.

Disposal Plan
Proper disposal of 2',4'-Dihydroxy-3',6'-dimethoxychalcone and its contaminated waste is

crucial to protect the environment and comply with regulations.

Waste Segregation:

Solid Waste: Collect unused or waste 2',4'-Dihydroxy-3',6'-dimethoxychalcone powder in

a clearly labeled, sealed container for hazardous solid waste.

Contaminated Materials: All disposable items that have come into contact with the compound

(e.g., gloves, weigh boats, paper towels) should be collected in a designated hazardous

waste container.

Liquid Waste: Solutions containing 2',4'-Dihydroxy-3',6'-dimethoxychalcone should be

collected in a labeled hazardous liquid waste container. Do not pour down the drain.

Disposal Method:

The recommended method for the disposal of aromatic ketone waste is incineration by a

licensed hazardous waste disposal company.[7] This ensures the complete destruction of the

compound. Always adhere to local, state, and federal regulations for hazardous waste disposal.
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Caption: Workflow for safe handling and disposal of the chalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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